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Compound of Interest

Compound Name: TTA-P1

Cat. No.: B12414471

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a TTA-P1 stock
solution using dimethyl sulfoxide (DMSO) as the solvent. TTA-P1 is a potent, state-independent
inhibitor of human T-type calcium channels, which are implicated in a variety of physiological
and pathophysiological processes, including neuronal firing, hormone secretion, and cell

proliferation. Accurate preparation of stock solutions is critical for reproducible experimental
results.

Quantitative Data Summary

For ease of reference, the key quantitative data for TTA-P1 are summarized in the table below.
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Parameter Value

Molecular Formula C19H27CI2FN20

Molecular Weight 403.35 g/mol

CAS Number 918333-06-9

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Suggested Stock Concentration 10 mM - 50 mM in DMSO

Storage of Solid Compound Store at -20°C upon receipt

Storage of Stock Solution Aliquot and store at -20°C for up to 1 month

Experimental Protocols
Materials

e TTA-P1 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
» Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM TTA-P1 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM TTA-P1 stock solution in DMSO.
Adjustments can be made based on the desired concentration and volume.

1. Pre-Preparation:

o Ensure all materials and equipment are clean and readily accessible.
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Bring the TTA-P1 powder and DMSO to room temperature before opening to prevent
condensation.
Perform all steps in a well-ventilated area or a chemical fume hood.

. Weighing TTA-P1.:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out 4.03 mg of TTA-P1 powder directly into the tared tube.
Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Mass (mg) = 10 mmol/L x 0.001 L x 403.35 g/mol x 1000 mg/g = 4.03 mg

. Dissolving TTA-P1 in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the TTA-P1 powder.
Close the tube tightly and vortex thoroughly for at least 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained. Gentle warming (e.g., in a 37°C
water bath) can be used to aid dissolution if necessary, but avoid excessive heat.

. Aliquoting and Storage:

Once the TTA-P1 is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 pL) in sterile cryovials or microcentrifuge tubes. This
minimizes freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name (TTA-P1), concentration (10 mM),
solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C. For long-term storage, -80°C is preferable. Stock solutions are
generally stable for up to one month at -20°C.

. Preparation of Working Solutions:

When ready to use, thaw a single aliquot of the TTA-P1 stock solution at room temperature.
Dilute the stock solution to the desired final concentration using the appropriate cell culture
medium or experimental buffer.

Important: Ensure the final concentration of DMSO in the working solution is low (typically
<0.1%) to avoid solvent-induced cellular toxicity. Perform a vehicle control experiment with
the same final concentration of DMSO.
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Visualizations
Experimental Workflow for TTA-P1 Stock Solution
Preparation
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¢ To cite this document: BenchChem. [Application Notes and Protocols for TTA-P1 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414471#how-to-prepare-tta-p1-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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